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Compound Name:
4-(Hydroxymethyl)benzeneboronic

acid

Cat. No.: B1301990 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of 4-(Hydroxymethyl)benzeneboronic acid. Developed for researchers, scientists, and drug

development professionals, this guide offers procedural, step-by-step instructions to ensure the

safe and effective use of this compound in the laboratory. By adhering to these protocols, you

contribute to a safer research environment and the integrity of your work.

Hazard Identification and Personal Protective Equipment
(PPE)
4-(Hydroxymethyl)benzeneboronic acid is classified as a hazardous substance that can

cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4][5] Strict

adherence to Personal Protective Equipment (PPE) guidelines is mandatory to minimize

exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Item Specifications and Use

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must conform to European

Standard EN 166 or OSHA 29

CFR 1910.133.[1][3][6][7]

Goggles are required when

there is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[6] Always

inspect gloves for integrity

before use and dispose of

them properly after handling

the chemical.[6]

Body Protection Laboratory Coat

A fully buttoned lab coat is

mandatory to protect skin and

clothing from potential spills.

For tasks with a higher risk of

splashes, consider an

impervious apron.

Respiratory Protection Dust Mask or Respirator

A NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used

when handling the solid

compound, especially if there

is a potential for dust

generation.[1][6] Work must be

conducted in a well-ventilated

area, preferably a chemical

fume hood.[8]

Footwear Closed-Toe Shoes

Required at all times in the

laboratory to protect against

spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 4-(Hydroxymethyl)benzeneboronic acid is essential for

safety and experimental accuracy.

Preparation
Verify Engineering Controls: Ensure that the chemical fume hood is certified and functioning

correctly. The face velocity should be adequate to contain powders.

Assemble PPE: Don all required personal protective equipment as detailed in Table 1.

Prepare Workspace: The work area, preferably within a chemical fume hood, should be

clean and uncluttered. Cover the work surface with disposable bench paper to contain any

potential spills.

Gather Materials: Have all necessary equipment (spatulas, weighing paper, containers) and

reagents readily available.

Handling and Use
Weighing the Compound:

Conduct all weighing operations within a chemical fume hood to minimize the inhalation of

any dust.[2][9]

To avoid fluctuations in balance readings due to airflow, it is recommended to pre-weigh a

sealed container, transfer the powder into the container inside the fume hood, and then re-

weigh the sealed container outside the hood.[2][9]

Use a spatula to carefully transfer the solid, avoiding the generation of dust.

During the Experiment:

Keep the container of 4-(Hydroxymethyl)benzeneboronic acid tightly closed when not in

use.

Perform all manipulations that could generate dust or aerosols within the chemical fume

hood.
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Avoid rapid movements in and around the fume hood opening to prevent disruption of the

airflow.[8][10]

Keep the sash of the fume hood at the lowest practical height.[10]

Post-Handling
Decontamination: Clean the work area and any equipment used with a suitable solvent.

Collect all cleaning materials for disposal as hazardous waste.

PPE Removal: Remove gloves and any other disposable PPE, turning them inside out to

prevent contamination, and dispose of them as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.[1][6]

Disposal Plan: Managing Chemical Waste
Proper disposal of 4-(Hydroxymethyl)benzeneboronic acid and its associated waste is

critical to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines
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Waste Type Procedure

Solid Waste

All contaminated solid materials, including

gloves, bench paper, and weighing papers, must

be collected in a designated, clearly labeled,

and sealed hazardous waste container.[6]

Liquid Waste

Collect all solutions containing the compound in

a designated, clearly labeled, and sealed

hazardous waste container. Do not dispose of

down the drain.[6]

Empty Containers

Triple-rinse empty containers with a suitable

solvent. Collect the rinsate as hazardous waste.

[1] After rinsing, deface the label and dispose of

the container according to your institution's

guidelines for decontaminated glassware or

plastic.

All waste must be managed as hazardous waste. Store waste containers in a designated, well-

ventilated, and secure area until they are collected by your institution's Environmental Health

and Safety (EHS) department.
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Caption: Logical workflow for the safe handling of 4-(Hydroxymethyl)benzeneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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